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Compound of Interest

Compound Name:

(1R,2R)-2-

(Benzyloxy)cyclohexanamine

hydrochloride

CAS No.: 1010811-75-2

Cat. No.: B1519377

Get Quote

Executive Summary
(1R,2R)-2-(Benzyloxy)cyclohexanamine hydrochloride (CAS 1010811-75-2) is the

stabilized salt form of the chiral amine ether derived from trans-2-aminocyclohexanol. It serves

as a high-value chiral auxiliary and ligand precursor in asymmetric catalysis. Unlike its free

base counterpart, which is an oil or low-melting solid prone to oxidation, the hydrochloride salt

offers enhanced stability and crystallinity, facilitating storage and handling in drug development

workflows. This guide provides a definitive profile of its physicochemical characteristics and

experimental handling requirements.
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Property Detail

IUPAC Name
(1R,2R)-2-(Benzyloxy)cyclohexan-1-amine

hydrochloride

Common Name
(1R,2R)-O-Benzyl-trans-2-aminocyclohexanol

HCl

CAS Number (HCl Salt) 1010811-75-2

CAS Number (Free Base) 216394-06-8

Molecular Formula

C

H

ClNO (Salt) / C

H

NO (Base)

Molecular Weight 241.76 g/mol (Salt) / 205.30 g/mol (Base)

SMILES (Salt)
Cl.N[C@@H]1CCCC[C@H]1OCC2=CC=CC=C

2

Stereochemistry trans-(1R,2R)

Structural Diagram
The compound features a cyclohexane ring constrained in a chair conformation, with the amino

and benzyloxy groups in equatorial positions to minimize 1,3-diaxial interactions.

Stereochemical Configuration
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Figure 1: Structural logic of (1R,2R)-2-(Benzyloxy)cyclohexanamine HCl, highlighting the trans-

diequatorial arrangement that imparts rigidity.

Physical Properties Profile
Solid-State Properties
The hydrochloride salt is the preferred form for isolation due to its superior crystallinity

compared to the free base.

Property Value / Characteristic Note

Appearance
White to off-white crystalline

powder

May yellow slightly upon

prolonged air exposure.

Melting Point
Not typically defined

(Decomposes)

Often exhibits a broad

melting/decomposition range;

commercial COAs rarely list a

sharp MP due to hygroscopic

nature.

Hygroscopicity Moderate

Amine salts can absorb

atmospheric moisture; store

under desiccant.

Boiling Point
79–80 °C @ 0.08 mmHg (Free

Base)

The HCl salt does not boil; it

dissociates/decomposes.

Solution Properties
Solubility: Highly soluble in Water, Methanol, and DMSO. Sparingly soluble in non-polar

solvents (Hexane, Toluene) unless converted to the free base.

Acidity: Aqueous solutions are weakly acidic (pH ~4-5) due to the ammonium cation.

Optical Rotation: Specific rotation (

) is a critical purity parameter. While batch-dependent, it is positive (+) for the (1R,2R) isomer
in alcoholic solvents. Note: Always verify the solvent (usually MeOH or EtOH) as rotation
sign can invert with solvent changes.
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Synthesis & Characterization Logic
Synthetic Pathway
The synthesis typically proceeds from (1R,2R)-2-aminocyclohexanol. The challenge lies in

selectively alkylating the oxygen without quaternizing the nitrogen.

(1R,2R)-2-Aminocyclohexanol
(Starting Material)

N-Protection
(e.g., Boc-anhydride)

N-Boc-Aminocyclohexanol

O-Benzylation
(BnBr, NaH, DMF)

N-Boc-O-Benzyl Intermediate

Deprotection & Salt Formation
(HCl in Dioxane/MeOH)

(1R,2R)-2-(Benzyloxy)cyclohexanamine HCl
(Target Product)
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Figure 2: Standard synthetic workflow ensuring regioselective O-benzylation via N-protection.
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Spectroscopic Verification
To validate the identity of the compound, the following signals must be present:

H NMR (DMSO-d

, 400 MHz):

7.30–7.45 (m, 5H, Ar-H): Confirms the benzyl group.

4.45–4.65 (dd, 2H, OCH

Ph): Characteristic benzylic methylene protons (AB system due to chirality).

8.00–8.30 (br s, 3H, -NH

): Confirms the ammonium salt.

3.30–3.50 (m, 1H, CH-OBn) and

2.80–3.00 (m, 1H, CH-NH

): Methine protons on the cyclohexane ring.

Mass Spectrometry (ESI):

[M+H]

: Calc. 206.15, Found 206.1–206.2 (corresponds to the protonated free base).

Handling, Safety, & Storage[4]
Storage Protocols

Temperature: Refrigerate at 2–8 °C.

Atmosphere: Store under inert gas (Argon or Nitrogen) if possible. The compound is

hygroscopic.

Container: Tightly sealed glass vial with a Teflon-lined cap.

Safety Profile (GHS Classification)
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Signal Word:WARNING

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Precaution: Avoid dust formation. The HCl salt can be corrosive to mucous membranes upon

inhalation.

Applications in Research
This compound is primarily used as a chiral auxiliary and ligand scaffold:

Organocatalysis: Precursor for thiourea catalysts used in enantioselective Michael additions.

Ligand Synthesis: The free amine can be derivatized (e.g., with phosphines) to create chiral

ligands for transition metal catalysis (hydrogenation, C-C bond formation).

Resolution Agent: Can be used to resolve racemic acids via diastereomeric salt formation.
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at: [https://www.benchchem.com/product/b1519377/docs#technical-guide-1r-2r-2-benzyloxy-
cyclohexanamine-hydrochloride-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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